Cas no 1805021-65-1 (2,4-Bis(trifluoromethyl)-5-methylmandelic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-5-methylmandelic acid
• CAS No: 1805021-65-1
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 5002846
• Update Time: 2025-10-28

2,4-Bis(trifluoromethyl)-5-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-methylmandelic acid

• Inchi： 1S/C11H8F6O3/c1-4-2-5(8(18)9(19)20)7(11(15,16)17)3-6(4)10(12,13)14/h2-3,8,18H,1H3,(H,19,20)
• InChI Key： JPEVJLUGBWBUKO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(C)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 3
• Topological Polar Surface Area: 57.5